Intracellular pH-activated PEG-b-PDPA wormlike micelles for hydrophobic drug delivery†

Polymer Chemistry Pub Date: 2013-07-16 DOI: 10.1039/C3PY00849E

Abstract

Wormlike micelles with intracellular pH-activating properties were developed. The micelles remained in a “silent” state at physiological pH conditions (i.e. pH 7.4), but were activated in the acidic microenvironment of endocytic vesicles. The wormlike micelles could be employed as nanovectors for the intracellular delivery of hydrophobic drugs for cancer therapy.

Graphical abstract: Intracellular pH-activated PEG-b-PDPA wormlike micelles for hydrophobic drug delivery
Recommended Literature